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Compound of Interest

Compound Name: L-Alanyl-L-leucine

Cat. No.: B1360096

L-Alanyl-L-leucine: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

L-Alanyl-L-leucine is a dipeptide composed of the amino acids L-alanine and L-leucine. As an
endogenous metabolite, it plays a role in fundamental biochemical processes, primarily in
protein synthesis. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and biological relevance of L-Alanyl-L-leucine. It
includes detailed tables of quantitative data, summaries of experimental protocols for its
analysis, and visual representations of related biological pathways to support researchers and
professionals in drug development and life sciences.

Chemical Structure and Identification

L-Alanyl-L-leucine is formed through a peptide bond between the carboxyl group of L-alanine
and the amino group of L-leucine.

Chemical Identifiers
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Identifier Value

(2S)-2-[[(2S)-2-aminopropanoyl]lamino]-4-

IUPAC Name . .
methylpentanoic acid[1]
Molecular Formula CoH18N203[1]
Canonical SMILES C--INVALID-LINK--C)C(=0)O">C@@HN[1]

INChl=1S/COH18N203/c1-5(2)4-7(9(13)14)11-
InChl 8(12)6(3)10/h5-7H,4,10H2,1-3H3,(H,11,12)
(H,13,14)/t6-,7-/m0/s1[1]

InChlKey RDIKFPRVLILMER-BQBZGAKWSA-N[1]

CAS Number 3303-34-2[1]

Physicochemical Properties

The physicochemical properties of L-Alanyl-L-leucine are summarized in the table below.
These properties are crucial for understanding its behavior in biological systems and for the
development of analytical methods.

Physicochemical Data of L-Alanyl-L-leucine
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Property Value Source
Molecular Weight 202.25 g/mol PubChem[1]
Solid, White to off-white PubChem,

Physical Description
powder MedChemExpress[1]

Not explicitly reported for L-
Alanyl-L-leucine. For

Melting Point comparison, L-Alanine; ~297 N/A
°C (decomposes), L-Leucine:

~293 °C (decomposes).

Water: = 100 mg/mL (494.44
B mM); DMSO: 1 mg/mL (4.94
Solubility ) o MedChemExpress
mM) with sonication and

warming.

Not explicitly reported for L-
Alanyl-L-leucine. For
comparison, L-Leucine in 6N

Optical Rotation ([a]D) HCl is +15.1°[2]. The specific N/A
rotation can be influenced by
solvent, concentration, and

temperature[3][4].

Kal (carboxyl group): ~3.2;
pKa (predicted) P ( ] vl group) N/A
pKa2 (amino group): ~8.3

LogP (experimental) -2.13 PubChem|[1]

XLogP3 (computed) -2.8 PubChem[1]

Biological and Pharmacological Properties

L-Alanyl-L-leucine is recognized as an endogenous metabolite primarily involved in protein
synthesis.[5] While specific pharmacological activities of the dipeptide itself are not extensively
documented, its constituent amino acid, L-leucine, is well-studied for its significant role in
cellular signaling.
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Role in Protein Metabolism

As a dipeptide, L-Alanyl-L-leucine can be hydrolyzed into its constituent amino acids, L-
alanine and L-leucine, which are then available for protein synthesis and other metabolic

processes.

L-Leucine and mTOR Signaling

L-leucine is a key activator of the mammalian target of rapamycin complex 1 (mTORC1)
signaling pathway. This pathway is a central regulator of cell growth, proliferation, and protein
synthesis. The activation of mMTORC1 by leucine promotes the phosphorylation of downstream
targets, including S6 kinase 1 (S6K1) and eukaryotic initiation factor 4E-binding protein 1 (4E-
BP1), leading to an increase in mRNA translation and protein synthesis.
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L-Leucine activation of the mTORCL1 signaling pathway.
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Experimental Protocols
Synthesis of L-Alanyl-L-leucine

While specific, detailed protocols for the synthesis of L-Alanyl-L-leucine are not readily
available in the public domain, it can be synthesized using standard peptide synthesis
methodologies. A common approach involves the coupling of N-protected L-alanine with C-
protected L-leucine, followed by deprotection steps.

General Solid-Phase Peptide Synthesis (SPPS) Workflow:

Start: Resin with protected L-Leucine

1. Deprotection of L-Leucine amino group

2. Coupling with protected L-Alanine

3. Deprotection of L-Alanine amino group

4. Cleavage from resin

5. Purification of L-Alanyl-L-leucine

End: Pure L-Alanyl-L-leucine
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Generalized workflow for solid-phase peptide synthesis.

Purification

Purification of dipeptides like L-Alanyl-L-leucine is commonly achieved using chromatographic
techniques.

o Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the standard
method for peptide purification.[6] The separation is based on the hydrophobicity of the
peptide. A C18 column is typically used with a mobile phase gradient of water and
acetonitrile, often with an ion-pairing agent like trifluoroacetic acid (TFA).[6]

e lon-Exchange Chromatography (IEX): This method separates peptides based on their net
charge at a specific pH.[7] It can be a useful step in a multi-step purification process.[7]

Analysis

The identity and purity of L-Alanyl-L-leucine can be confirmed using several analytical
techniques.

o High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the
dipeptide.[7][8] The retention time of the sample is compared to that of a known standard.

e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight of
the dipeptide, confirming its identity.[1]

* Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR spectroscopy can be
used to elucidate the chemical structure of the dipeptide and confirm the connectivity of the
atoms.[9]

General Analytical Workflow for Dipeptide Characterization:
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L-Alanyl-L-leucine Sample Mass Spectrometry

Workflow for the analytical characterization of L-Alanyl-L-leucine.

Conclusion

L-Alanyl-L-leucine is a simple dipeptide with a fundamental role in protein metabolism. While
its own specific biological activities beyond being a source of its constituent amino acids are
not well-defined, the profound effects of L-leucine on cellular signaling, particularly the mTOR
pathway, highlight the potential importance of this dipeptide in various physiological and
pathological states. Further research is warranted to explore the specific roles and potential
therapeutic applications of L-Alanyl-L-leucine. The information and protocols provided in this
guide serve as a valuable resource for researchers and professionals working with this and
other similar biomolecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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